Cinnamaldehydes

Cinnamaldehydes are a class of organic compounds derived from cinnamic acid, characterized by their aromatic aldehyde functionality. They possess a distinctive sweet and spicy fragrance reminiscent of cinnamon, making them widely used in the flavoring industry for food products such as baked goods, confections, and beverages. Additionally, due to their antimicrobial properties, they are employed in preservative applications. In pharmaceuticals, cinnamaldehydes have shown potential as anti-inflammatory agents. Their structural diversity allows for various functional modifications, enabling the development of a wide range of products with specific chemical and sensory characteristics.

Chemical Name	CAS	MF
3-(4-ethoxyphenyl)prop-2-enal	645394-52-1	C₁₁H₁₂O₂
Cinnamaldehyde	104-55-2	C₉H₈O
2-(Methylthiomethyl)-3-phenylpropenal	65887-08-3	C₁₁H₁₂OS
4-Bromocinnamaldehyde	49678-04-8	C₉H₇BrO
2-Propenal,3-(4-methylphenyl)-	1504-75-2	C₁₀H₁₀O
4-Methoxycinnamaldehyde	1963-36-6	C₁₀H₁₀O₂
3-(4-(Trifluoromethyl)phenyl)acrylaldehyde	41917-83-3	C₁₀H₇F₃O
2-Chlorocinnamaldehyde	138555-57-4	C₉H₇ClO
3-(4-(Trifluoromethoxy)phenyl)acrylaldehyde	183800-94-4	C₁₀H₇F₃O₂
2-Propenal, 3-(4-propoxyphenyl)-, (2E)-	918831-19-3	C₁₂H₁₄O₂

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